Cas no 68027-80-5 (4-benzoylpyrimidine)

• Product Name: 4-benzoylpyrimidine
• CAS No: 68027-80-5
• MF: C₁₁H₈N₂O
• MW: 184.19402217865
• CID: 843915
• PubChem ID: 144276
• Update Time: 2025-05-20

4-benzoylpyrimidine Chemical and Physical Properties

Names and Identifiers

• Phenyl(pyrimidin-4-yl)methanone
• Methanone,phenyl-4-pyrimidinyl
• PHENYL-PYRIMIDIN-4-YL-METHANONE
• CS-0238258
• 68027-80-5
• DTXSID50218214
• AKOS013303299
• SB56330
• 4-benzoylpyrimidine
• SCHEMBL7068751
• Methanone, phenyl-4-pyrimidinyl-
• EN300-192171
• Methanone,phenyl-4-pyrimidinyl-

• Inchi： 1S/C11H8N2O/c14-11(9-4-2-1-3-5-9)10-6-7-12-8-13-10/h1-8H
• InChI Key： VJPPUSSPWUGUEM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CN=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 184.06400
• Monoisotopic Mass: 184.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• PSA: 42.85000
• LogP: 1.70760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-benzoylpyrimidine

Introduction to 4-benzoylpyrimidine (CAS No. 68027-80-5)

4-benzoylpyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 68027-80-5, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzoylpyrimidine class, a subclass of pyrimidine derivatives characterized by the presence of a benzoyl group attached to the pyrimidine ring. The structural configuration of 4-benzoylpyrimidine makes it a versatile intermediate in the synthesis of various pharmacologically active molecules, particularly in the development of novel therapeutic agents.

The benzoylpyrimidine scaffold is inherently interesting due to its ability to interact with biological targets in multiple ways. The benzoyl moiety can participate in hydrogen bonding and hydrophobic interactions, while the pyrimidine ring serves as a privileged structure for binding to enzymes and receptors. This dual functionality has made 4-benzoylpyrimidine a valuable building block in drug discovery efforts aimed at addressing a wide range of diseases, including cancer, infectious diseases, and neurological disorders.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of 4-benzoylpyrimidine as a lead compound. Researchers have leveraged these technologies to predict and optimize the binding affinity of 4-benzoylpyrimidine derivatives to target proteins. For instance, studies have demonstrated that modifications to the benzoyl group or the pyrimidine ring can significantly enhance the potency and selectivity of these compounds. Such findings underscore the importance of 4-benzoylpyrimidine in rational drug design.

In the realm of oncology, 4-benzoylpyrimidine derivatives have been extensively investigated for their antitumor properties. Several preclinical studies have shown that certain analogs of 4-benzoylpyrimidine exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation and survival. These findings have prompted further exploration into the development of novel anticancer agents based on this scaffold. Additionally, the structural versatility of 4-benzoylpyrimidine allows for easy functionalization, enabling chemists to tailor its properties for specific therapeutic applications.

The synthesis of 4-benzoylpyrimidine (CAS No. 68027-80-5) typically involves multi-step organic reactions, often starting from readily available precursors such as barbituric acid or uracil derivatives. The introduction of the benzoyl group is commonly achieved through acylation reactions, which can be carried out under various conditions depending on the desired regioselectivity and yield. Advances in synthetic methodologies have enabled more efficient and scalable production processes for 4-benzoylpyrimidine, making it more accessible for industrial applications.

From a medicinal chemistry perspective, the significance of 4-benzoylpyrimidine lies in its potential to serve as a precursor for bioactive molecules with diverse pharmacological profiles. Researchers have reported its use in generating inhibitors targeting bacterial enzymes, which are crucial for combating antibiotic-resistant strains. Moreover, derivatives of 4-benzoylpyrimidine have shown promise in treating viral infections by interfering with viral replication mechanisms. These applications highlight the broad therapeutic potential of this compound class.

The role of computational tools in designing novel derivatives of 4-benzoylpyrimidine cannot be overstated. Machine learning algorithms and artificial intelligence (AI) have been employed to identify optimal structural modifications that enhance drug-like properties such as solubility, bioavailability, and metabolic stability. By integrating experimental data with predictive models, scientists can accelerate the discovery process and reduce costs associated with traditional trial-and-error approaches.

In conclusion, 4-benzoylpyrimidine (CAS No. 68027-80-5) represents a cornerstone compound in modern pharmaceutical research. Its unique structural features and synthetic accessibility make it an indispensable tool for developing new drugs targeting various diseases. As research continues to uncover new applications and optimize synthetic routes, the importance of benzoylpyrimidine derivatives is expected to grow further, solidifying their place as key players in medicinal chemistry innovation.